Cas no 2144709-84-0 (tert-butyl N-benzyl-N-[2-hydroxy-2-(thiophen-3-yl)ethyl]carbamate)

• Product Name: tert-butyl N-benzyl-N-[2-hydroxy-2-(thiophen-3-yl)ethyl]carbamate
• CAS No: 2144709-84-0
• MF: C₁₈H₂₃NO₃S
• MW: 333.445123910904
• CID: 6294517
• PubChem ID: 165770688
• Update Time: 2025-06-13

tert-butyl N-benzyl-N-[2-hydroxy-2-(thiophen-3-yl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-benzyl-N-[2-hydroxy-2-(thiophen-3-yl)ethyl]carbamate
• 2144709-84-0
• EN300-7130908

• Inchi： 1S/C18H23NO3S/c1-18(2,3)22-17(21)19(11-14-7-5-4-6-8-14)12-16(20)15-9-10-23-13-15/h4-10,13,16,20H,11-12H2,1-3H3
• InChI Key： CNWUKVSGAIDOBA-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CN(C(=O)OC(C)(C)C)CC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 333.13986477g/mol
• Monoisotopic Mass: 333.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 78Ų

Additional information on tert-butyl N-benzyl-N-[2-hydroxy-2-(thiophen-3-yl)ethyl]carbamate

Professional Introduction to Tert-butyl N-benzyl-N-[2-hydroxy-2-(thiophen-3-yl)ethyl]carbamate (CAS No. 2144709-84-0)

Tert-butyl N-benzyl-N-[2-hydroxy-2-(thiophen-3-yl)ethyl]carbamate is a specialized organic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2144709-84-0, represents a novel derivative with potential applications in drug development and therapeutic interventions. The intricate architecture of this molecule, featuring a tert-butyl group, a N-benzyl moiety, and an 2-hydroxy-2-(thiophen-3-yl)ethyl side chain, contributes to its unique chemical properties and biological activity.

The significance of Tert-butyl N-benzyl-N-[2-hydroxy-2-(thiophen-3-yl)ethyl]carbamate lies in its potential role as an intermediate in the synthesis of more complex pharmaceutical agents. The presence of the carbamate functional group suggests that this compound may exhibit inhibitory effects on various enzymatic pathways, making it a candidate for further exploration in the development of enzyme inhibitors. Additionally, the incorporation of a thiophene ring enhances its pharmacological profile, as thiophene derivatives are known for their broad spectrum of biological activities.

In recent years, there has been growing interest in the development of carbamate-based compounds due to their versatility and efficacy in modulating biological processes. Research studies have highlighted the importance of structural modifications in carbamate derivatives to optimize their pharmacokinetic and pharmacodynamic properties. The specific arrangement of functional groups in Tert-butyl N-benzyl-N-[2-hydroxy-2-(thiophen-3-yl)ethyl]carbamate may contribute to its ability to interact with biological targets, thereby influencing cellular functions.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework. These synthetic approaches not only highlight the expertise required in pharmaceutical chemistry but also underscore the importance of innovative techniques in producing complex organic molecules.

One of the most compelling aspects of Tert-butyl N-benzyl-N-[2-hydroxy-2-(thiophen-3-yl)ethyl]carbamate is its potential application in addressing unmet medical needs. Current research indicates that this compound may exhibit anti-inflammatory, antioxidant, and anticancer properties. The hydroxyl group and the thiophene ring are particularly noteworthy, as they have been implicated in various biological mechanisms that are relevant to disease pathways. By targeting these pathways, this compound could serve as a valuable tool in therapeutic strategies.

The development of novel drug candidates often involves rigorous testing to evaluate their safety and efficacy. Preclinical studies have demonstrated promising results regarding the pharmacological activity of Tert-butyl N-benzyl-N-[2-hydroxy-2-(thiophen-3-yl)ethyl]carbamate. These studies have focused on its interaction with specific enzymes and receptors, providing insights into its mechanism of action. The findings from these investigations suggest that this compound may have therapeutic potential across multiple disease indications.

In conclusion, Tert-butyl N-benzyl-N-[2-hydroxy-2-(thiophen-3-yl)ethyl]carbamate (CAS No. 2144709-84-0) is a multifaceted compound with significant implications for pharmaceutical research and development. Its unique molecular structure and functional groups make it a promising candidate for further exploration in drug discovery. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing complex medical challenges.